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Compound of Interest

Compound Name: Fmoc-D-2-Nal-OH

Cat. No.: B557939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-α-Fmoc-3-(2-naphthyl)-D-alanine (Fmoc-D-2-Nal-OH) is a pivotal building block in solid-

phase peptide synthesis, frequently utilized in the development of peptide-based therapeutics.

[1][2] Its non-natural aromatic side chain can impart unique conformational properties and

enhanced biological activity to synthetic peptides. This guide provides a comprehensive

overview of the safety and handling precautions necessary for the responsible use of Fmoc-D-
2-Nal-OH in a laboratory setting. All presented data is collated from publicly available Safety

Data Sheets (SDS) and product information from various suppliers.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Fmoc-D-2-Nal-OH is

fundamental to its safe handling. The compound is a white to off-white powder.[2]
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Property Value Source

CAS Number 138774-94-4 [3][4][5]

Molecular Formula C₂₈H₂₃NO₄ [3][6]

Molecular Weight 437.49 g/mol [3]

Appearance
White to light yellow

powder/crystal
[2][7]

Melting Point 160 - 170 °C [2]

Solubility

Sparingly soluble in DMF,

slightly soluble in DMSO and

Methanol.

[1]

Storage Temperature 2-8°C

Hazard Identification and GHS Classification
The hazard classification for Fmoc-D-2-Nal-OH can vary between suppliers. Some sources

indicate that the chemical does not meet the criteria for GHS hazard classification.[8][9]

However, other suppliers provide the following GHS warnings:

Hazard Statement Code Class Source

Causes skin irritation H315
Skin Irritation,

Category 2
[8]

Causes serious eye

irritation
H319

Eye Irritation,

Category 2
[8]

May cause respiratory

irritation
H335

Specific target organ

toxicity — single

exposure, Category 3

[8]

Given the potential for irritation, it is prudent to handle Fmoc-D-2-Nal-OH with appropriate

personal protective equipment and engineering controls, regardless of the hazard classification

provided by a specific vendor.
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Experimental Protocols: Safety and Handling
While specific experimental safety studies are not detailed in the provided SDS, the collective

data allows for the formulation of a standardized handling protocol.

Engineering Controls
When handling Fmoc-D-2-Nal-OH, especially in its powdered form, engineering controls

should be the primary method of exposure reduction.

Ventilation: Use in a well-ventilated area. To minimize dust inhalation, it is highly

recommended to handle the solid material within a chemical fume hood or a powder

containment hood.[6]

Process Enclosures: For larger quantities or repetitive tasks, consider using process

enclosures or glove boxes to minimize airborne exposure.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory contact.

Eye Protection: Chemical safety goggles or a face shield are essential to protect against dust

particles.[6]

Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn at all times.[4][6]

Inspect gloves for any signs of degradation or puncture before use.

Respiratory Protection: For operations that may generate significant dust, a NIOSH-

approved N95 dust mask or a respirator with a particulate filter is recommended.[6] A self-

contained breathing apparatus may be necessary for large spills or in poorly ventilated

areas.[6]

Skin and Body Protection: A lab coat or a full protective suit should be worn to prevent skin

contact.[6]

Hygiene Measures
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Good laboratory hygiene practices are critical to prevent accidental ingestion or cross-

contamination.

Wash hands thoroughly with soap and water after handling the compound and before eating,

drinking, or smoking.[6]

Remove contaminated clothing promptly and wash it before reuse.[4]

First-Aid Measures
In the event of accidental exposure, immediate and appropriate first-aid measures should be

taken.

Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[4]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. Consult a doctor if irritation

persists.[4]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[4]

Stability and Reactivity
Understanding the chemical stability and reactivity of Fmoc-D-2-Nal-OH is crucial for safe

storage and handling.
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Parameter Description

Chemical Stability
Stable under recommended storage conditions

(2-8°C, tightly sealed container).[6]

Conditions to Avoid
Keep away from heat and sources of ignition.[6]

Avoid dust formation.[4]

Incompatible Materials Strong oxidizing agents.[6]

Hazardous Decomposition Products
Under fire conditions, may produce oxides of

carbon (CO, CO₂) and nitrogen (NO, NO₂).[6]

Accidental Release and Disposal
Proper procedures for spill cleanup and waste disposal are essential to mitigate environmental

contamination and ensure personnel safety.

Accidental Release Measures
Small Spills: Carefully sweep or scoop up the spilled solid material, avoiding dust generation.

Place the material into a designated, labeled container for chemical waste.[6]

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Use

a shovel or other suitable tools to place the material into a convenient waste disposal

container.[6] Prevent the material from entering drains or waterways.[4]

Disposal
Waste must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.[6]

Solid Waste: Unused or contaminated Fmoc-D-2-Nal-OH should be placed in a clearly

labeled, sealed container for solid chemical waste.[10]

Contaminated Labware: Gloves, weigh paper, pipette tips, etc., that have come into contact

with the compound should be disposed of as solid chemical waste.[10]
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Solutions: The disposal of solutions containing Fmoc-D-2-Nal-OH will be dictated by the

solvent used. Hazardous solvents will require disposal as hazardous liquid waste.[10]

Visualized Workflow: Safe Handling Protocol
The following diagram illustrates the logical workflow for the safe handling of Fmoc-D-2-Nal-
OH from receipt to disposal.
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Caption: Logical workflow for the safe handling of Fmoc-D-2-Nal-OH.

This guide is intended to provide a framework for the safe handling of Fmoc-D-2-Nal-OH. It is

imperative that all users consult the most up-to-date Safety Data Sheet provided by their

supplier and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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